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Compound of Interest

Compound Name: Ucf-101

Cat. No.: B7773182

Essential Safety and Handling Guide for Ucf-101

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for the handling of Ucf-101. Ucf-101, a selective and competitive inhibitor of the
pro-apoptotic protease Omi/HtrA2, is a valuable tool in research, particularly in studies related
to apoptosis, neuroprotection, and cardioprotection. Adherence to the following procedures is
critical to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

Standard laboratory PPE is mandatory when handling Ucf-101 to prevent skin and eye contact,
inhalation, and ingestion. The following table summarizes the required PPE.
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Body Part Equipment Specifications
Safety goggles with side- Must be worn at all times in the
Eyes/Face : .
shields or a face shield laboratory.
_ Chemically resistant gloves
Hands Protective gloves o )
(e.g., nitrile) are required.
A full-length lab coat to protect
Body Laboratory coat

skin and clothing.

Respiratory

Suitable respirator

Use in a well-ventilated area. A
respirator may be necessary
for handling large quantities or
if there is a risk of

aerosolization.

Hazard Identification and Safety Data

Ucf-101 is classified as a hazardous substance. The following tables summarize its known

hazards and physical and chemical properties.

Hazard Classification:

Hazard Class Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye H319: Causes serious eye

L Category 2A o

irritation irritation

Specific target organ toxicity, H335: May cause respiratory
Category 3

single exposure

irritation

Physical and Chemical Properties:
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Property Value

Dihydro-5-[[5-(2-nitrophenyl)-2-
Chemical Name furanyllmethylene]-1,3-diphenyl-2-thioxo-
4,6(1H,5H)-pyrimidinedione

CAS Number 313649-08-0
Molecular Formula C27H17N30sS
Molecular Weight 495.51 g/mol
Appearance Crystalline solid

Soluble in DMSO (<5mg/ml) and dimethyl

Solubility )
formamide (20mg/ml)

Toxicity Data:

Toxicity Type Value Species

Acute Oral LD50 Data not available N/A

Experimental Protocols: Handling and Use

The following are general procedural steps for the safe handling and use of Ucf-101 in a
laboratory setting. Specific experimental protocols should be developed and approved by the
institution's safety committee.

Workflow for Handling Ucf-101.
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A high-level workflow for the safe handling of Ucf-101.
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Step-by-Step Guidance:

e Preparation:

o Always wear the personal protective equipment outlined in Section 1.

o Conduct all work with Ucf-101 in a certified chemical fume hood to minimize inhalation
exposure.

e Handling:

[e]

When weighing the solid compound, use an analytical balance within the fume hood.

o To prepare a stock solution, dissolve Ucf-101 in a suitable solvent such as DMSO.[1]
Solutions in DMSO can be stored at -20°C.

o For in-vitro studies, cells can be pre-treated with Ucf-101 at various concentrations (e.g.,
25 or 50 pM) for a specified duration before inducing the experimental condition.[2]

o For in-vivo studies in animal models, Ucf-101 can be administered, for example, via
intraperitoneal injection at a specific dosage (e.g., 1.5 pmol/kg).

e Post-Experiment:

o Decontaminate all surfaces and equipment that have come into contact with Ucf-101
using an appropriate disinfectant.

o Segregate all Ucf-101 waste for proper disposal.

o Carefully remove and dispose of contaminated gloves and other disposable PPE.
Reusable PPE should be decontaminated according to institutional guidelines.

o Thoroughly wash hands with soap and water after handling the compound.

Mechanism of Action: Omi/HtrA2 Inhibition

Ucf-101 is a specific inhibitor of the mitochondrial serine protease Omi/HtrA2.[3] Under cellular
stress, Omi/HtrA2 is released from the mitochondria into the cytoplasm where it promotes
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apoptosis through both caspase-dependent and caspase-independent pathways. Ucf-101's
inhibitory action on Omi/HtrA2 can block these apoptotic signals.

Signaling Pathway of Ucf-101 Action:
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Ucf-101 inhibits the pro-apoptotic function of Omi/HtrA2.

Disposal Plan
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All waste materials contaminated with Ucf-101 must be treated as hazardous chemical waste
and disposed of in accordance with institutional and local regulations.

Waste Segregation and Disposal:

Waste Type Disposal Container Procedure

Includes contaminated gloves,
] Labeled hazardous waste
Solid Waste ) paper towels, and other
container ,
disposable labware.

Includes unused Ucf-101
o Labeled hazardous waste ) )
Liquid Waste ) o solutions and contaminated
container for chemical liquids

solvents.
Puncture-resistant sharps Includes contaminated
Sharps container labeled as needles, syringes, and pipette
hazardous waste tips.

General Disposal Guidelines:
e Do not dispose of Ucf-101 down the drain or in the regular trash.[4]

o All waste containers must be clearly labeled with "Hazardous Waste" and the chemical name
"Ucf-101".[5]

» Follow your institution's specific procedures for requesting a hazardous waste pickup.

o For chemically contaminated debris, if not grossly contaminated, it may be disposed of in the
regular trash. However, any debris from spill clean-up or grossly contaminated with Ucf-101
must be collected as hazardous waste.

By adhering to these safety and handling protocols, researchers can effectively utilize Ucf-101
in their work while maintaining a high standard of laboratory safety. Always consult your
institution's Environmental Health and Safety (EHS) department for specific guidance and in
case of any accidental exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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